Cas no 2229005-35-8 (4-amino-1-(trifluoromethyl)cyclohexane-1-carboxylic acid)

• Product Name: 4-amino-1-(trifluoromethyl)cyclohexane-1-carboxylic acid
• CAS No: 2229005-35-8
• MF: C₈H₁₂F₃NO₂
• MW: 211.181592941284
• CID: 6319636
• PubChem ID: 165791788
• Update Time: 2025-05-21

4-amino-1-(trifluoromethyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(trifluoromethyl)cyclohexane-1-carboxylic acid
• 2229005-35-8
• EN300-1971193

• Inchi： 1S/C8H12F3NO2/c9-8(10,11)7(6(13)14)3-1-5(12)2-4-7/h5H,1-4,12H2,(H,13,14)
• InChI Key： YOLCTQFNQZBXJP-UHFFFAOYSA-N
• SMILES： FC(C1(C(=O)O)CCC(CC1)N)(F)F

Computed Properties

• Exact Mass: 211.08201311g/mol
• Monoisotopic Mass: 211.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-amino-1-(trifluoromethyl)cyclohexane-1-carboxylic acid

4-Amino-1-(trifluoromethyl)cyclohexane-1-carboxylic Acid: A Versatile Fluorinated Building Block for Pharmaceutical and Agrochemical Applications

In the realm of fluorinated organic compounds, 4-amino-1-(trifluoromethyl)cyclohexane-1-carboxylic acid (CAS No. 2229005-35-8) has emerged as a structurally unique and pharmacologically important scaffold. This trifluoromethylated cyclohexane derivative combines the conformational rigidity of a cyclohexane ring with the electronic effects of both amino and trifluoromethyl groups, making it particularly valuable in modern drug discovery and specialty chemical synthesis.

The growing interest in fluorinated pharmaceutical intermediates has positioned this compound as a focus of research, especially given the increasing demand for metabolically stable drug candidates. The presence of the trifluoromethyl group (-CF3) significantly alters the compound's physicochemical properties, including enhanced lipophilicity and improved metabolic stability - features highly sought after in medicinal chemistry. Recent studies indicate that over 30% of newly approved small molecule drugs contain at least one fluorine atom, underscoring the importance of fluorinated building blocks like 4-amino-1-(trifluoromethyl)cyclohexane-1-carboxylic acid.

From a synthetic chemistry perspective, this compound serves as a multifunctional intermediate with three reactive centers: the amino group, carboxylic acid, and the electron-deficient trifluoromethyl-bearing carbon. This trifunctionality enables diverse chemical transformations, allowing medicinal chemists to create various derivatives for structure-activity relationship studies. The stereochemistry of the cyclohexane ring adds another dimension of complexity and potential biological relevance, as different stereoisomers may exhibit distinct pharmacological profiles.

The physicochemical properties of 4-amino-1-(trifluoromethyl)cyclohexane-1-carboxylic acid contribute to its utility in drug design. The compound typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents. Its amphoteric nature (containing both acidic and basic functional groups) allows for salt formation under appropriate pH conditions, which can be exploited to improve formulation properties. The trifluoromethyl group's strong electron-withdrawing effect influences the acidity of the carboxylic acid and the basicity of the amino group, creating unique electronic properties that can be fine-tuned for specific applications.

In pharmaceutical research, this compound has shown promise as a bioisostere for proline and other cyclic amino acids. The fluorinated cyclohexane core can mimic certain structural features of natural metabolites while providing enhanced stability against enzymatic degradation. Several patent applications have disclosed derivatives of 4-amino-1-(trifluoromethyl)cyclohexane-1-carboxylic acid as potential treatments for neurological disorders, inflammatory conditions, and metabolic diseases. The compound's ability to modulate peptide conformation makes it particularly valuable in the design of peptidomimetics and constrained peptides.

Beyond pharmaceuticals, 4-amino-1-(trifluoromethyl)cyclohexane-1-carboxylic acid finds applications in agrochemical research. The trifluoromethyl group's hydrophobic character can improve the foliar uptake and rainfastness of crop protection agents, while the amino and carboxyl groups provide sites for further derivatization. Recent studies have explored its incorporation into novel herbicides and fungicides, taking advantage of the structural rigidity imparted by the cyclohexane ring to reduce metabolic degradation in plants.

The synthesis of 4-amino-1-(trifluoromethyl)cyclohexane-1-carboxylic acid typically involves multi-step sequences starting from readily available cyclohexane derivatives. Modern approaches often employ asymmetric catalytic methods to control the stereochemistry at the trifluoromethyl-bearing carbon, as the biological activity of derivatives frequently depends on absolute configuration. Recent advances in continuous flow chemistry have improved the scalability and safety profile of synthetic routes to this valuable intermediate.

From a market perspective, the demand for high-purity fluorinated building blocks like 4-amino-1-(trifluoromethyl)cyclohexane-1-carboxylic acid continues to grow, driven by the pharmaceutical industry's need for structurally diverse scaffolds. The compound's CAS registry number (2229005-35-8) serves as a unique identifier in chemical databases and regulatory filings, facilitating its tracking in global supply chains. Current research focuses on developing more efficient synthetic routes and exploring novel applications in materials science, particularly in the design of fluorinated polymers with unique surface properties.

Quality control of 4-amino-1-(trifluoromethyl)cyclohexane-1-carboxylic acid typically involves HPLC analysis for purity assessment, chiral separation methods for stereochemical characterization, and comprehensive spectroscopic identification (1H NMR, 13C NMR, and mass spectrometry). The compound's stability profile requires storage under inert atmosphere at low temperatures to prevent degradation, particularly protection from moisture due to the reactive functional groups.

Looking forward, 4-amino-1-(trifluoromethyl)cyclohexane-1-carboxylic acid represents an important example of how strategic incorporation of fluorine atoms can dramatically alter a molecule's properties and applications. As synthetic methodologies advance and our understanding of fluorine's effects on biological systems deepens, this compound and its derivatives will likely play increasingly significant roles in the development of new therapeutic agents and specialty materials. The unique combination of structural features in this fluorinated cyclohexane amino acid continues to inspire innovation across multiple chemical disciplines.